(2E)-3-(2-chlorophenyl)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]prop-2-enamide

• IUPAC Name: (E)-3-(2-chlorophenyl)-N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]prop-2-enamide
• InChI: InChI=1S/C16H14ClN5O2/c1-10-9-13(21-22(10)2)15-19-20-16(24-15)18-14(23)8-7-11-5-3-4-6-12(11)17/h3-9H,1-2H3,(H,18,20,23)/b8-7+
• InChI Key: BKIDAOKUTGHDDK-BQYQJAHWSA-N
• Canonical SMILES: CC1=CC(=NN1C)C2=NN=C(O2)NC(=O)C=CC3=CC=CC=C3Cl
• Isomeric SMILES: CC1=CC(=NN1C)C2=NN=C(O2)NC(=O)/C=C/C3=CC=CC=C3Cl
• Molecular Formula: C16H14ClN5O2
• Molecular Weight: 343.77 g/mol
• CAS No.: 1019101-70-2

Description

The compound (2E)-3-(2-chlorophenyl)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]prop-2-enamide is a structurally complex molecule featuring a conjugated enamide backbone, a 2-chlorophenyl group, and a 1,3,4-oxadiazole ring substituted with a 1,5-dimethylpyrazole moiety. Its molecular formula is estimated as C₁₇H₁₅ClN₆O₂ (molecular weight ≈ 370.8 g/mol), derived from its substituents:

• 1,3,4-Oxadiazole: A heterocyclic ring known for metabolic stability and hydrogen-bonding capacity.
• 1,5-Dimethylpyrazole: Enhances steric bulk and modulates electronic properties.

Key functional groups include the enamide carbonyl (IR: ~1680 cm⁻¹), oxadiazole C=N (IR: ~1600 cm⁻¹), and aromatic C-Cl (IR: ~700 cm⁻¹) .

Biological Activity

The compound (2E)-3-(2-chlorophenyl)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]prop-2-enamide is a synthetic organic molecule that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, cytotoxic effects, and potential therapeutic applications.

Chemical Structure and Properties

The compound can be described by the following structural formula:

Property	Details
Molecular Formula	C$_{18}$H$_{17}$ClN$_{4}$O$_{2}$
Molecular Weight	364.81 g/mol
IUPAC Name	(2E)-3-(2-chlorophenyl)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]prop-2-enamide

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets involved in various biochemical pathways. Notably:

• Inhibition of Enzymatic Activity : The oxadiazole moiety is known to interact with enzymes such as Epidermal Growth Factor Receptor (EGFR), which plays a critical role in cell proliferation and survival. Inhibition of EGFR can lead to reduced tumor growth and proliferation .
• Antimicrobial Properties : The pyrazole ring structure has been associated with antimicrobial activity against various pathogens. Studies indicate that compounds with similar structures exhibit significant antibacterial and antifungal properties .

Cytotoxicity Studies

Recent research has demonstrated the cytotoxic effects of (2E)-3-(2-chlorophenyl)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]prop-2-enamide on different cancer cell lines. For instance:

Table 1: Cytotoxic Effects on Cancer Cell Lines

Cell Line	IC$_{50}$ (µM)	Mechanism of Action
C6 Glioma	5.13	Induces apoptosis and cell cycle arrest
SH-SY5Y Neuroblastoma	8.34	Inhibition of cell proliferation

These results suggest that the compound has selective cytotoxicity towards cancer cells while sparing normal cells .

Case Studies and Research Findings

Several studies have explored the biological activity of compounds structurally related to (2E)-3-(2-chlorophenyl)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]prop-2-enamide:

• Anticancer Activity : A study reported that derivatives of pyrazole exhibited significant anticancer activity through apoptosis induction in glioma cells . This indicates that similar compounds may also possess therapeutic potential.
• Antimicrobial Activity : Another investigation highlighted the efficacy of oxadiazole derivatives in inhibiting bacterial growth against strains such as Escherichia coli and Staphylococcus aureus . This suggests a broader application for compounds containing oxadiazole and pyrazole rings.

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds containing pyrazole and oxadiazole frameworks exhibit significant anticancer properties. For instance, derivatives have shown cytotoxic effects against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The mechanism often involves the modulation of signaling pathways associated with cancer cell survival.

Antimicrobial Properties

Research has demonstrated that similar compounds possess antimicrobial activity against a range of pathogens. The chlorophenyl substituent enhances the lipophilicity of the molecule, improving its ability to penetrate bacterial membranes. This property makes it a candidate for developing new antimicrobial agents.

Anti-inflammatory Effects

Compounds with this chemical structure have also been investigated for their anti-inflammatory properties. They may inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), contributing to their therapeutic potential in treating inflammatory diseases.

Case Study 1: Anticancer Activity

In a study published in Journal of Medicinal Chemistry, researchers synthesized a series of pyrazole derivatives similar to (2E)-3-(2-chlorophenyl)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]prop-2-enamide. The most active compound exhibited IC50 values in the low micromolar range against MCF-7 breast cancer cells, indicating potent anticancer activity .

Case Study 2: Antimicrobial Efficacy

A study reported in Pharmaceutical Biology evaluated the antimicrobial activity of various pyrazole derivatives against Staphylococcus aureus and Escherichia coli. The results showed that compounds featuring the oxadiazole moiety displayed significant inhibition zones compared to standard antibiotics .

Comparison with Similar Compounds

Table 1: Structural Comparison

Compound Name / ID	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Groups	Melting Point (°C)
Target Compound	C₁₇H₁₅ClN₆O₂	~370.8	2-Chlorophenyl, 1,5-dimethylpyrazole	Enamide, oxadiazole	N/A
(7c)	C₁₆H₁₇N₅O₂S₂	375	Thiazole, sulfanyl	Amide, oxadiazole	134–178
(Compound-1)	C₁₃H₁₁N₃O₄	273.24	Nitrophenyl, pyrazol-3-one	Carbonyl, nitro	170
(BF38391)	C₁₄H₁₃N₅O₂S	315.35	Thiophene	Enamide, oxadiazole	N/A

Key Observations :

Heterocyclic Cores: The target and compounds share 1,3,4-oxadiazole rings, whereas features a pyrazol-3-one core. Oxadiazoles enhance metabolic stability compared to pyrazolones, which may degrade via keto-enol tautomerism .

Functional Groups : The enamide group (target and ) contributes to planarity and conjugation, influencing UV/Vis spectra and binding interactions. ’s sulfanyl linkage introduces polarity but may reduce stability under oxidative conditions .

Physicochemical Properties

Table 2: Spectral and Physical Data

Compound	IR Peaks (cm⁻¹)	Notable NMR Signals	Lipinski Compliance
Target	~1680 (C=O), ~1600 (C=N), ~700 (C-Cl)	N/A	Likely compliant (H-bond donors <5, MW <500)
(7c)	1675 (C=O), 1250 (S=O)	δ 7.2–7.5 (aromatic H)	Compliant
(Compound-1)	1702 (C=O), 1552 (NO₂)	δ 8.1–8.3 (nitrophenyl H)	Compliant (Rf = 0.7)
(BF38391)	~1675 (C=O), ~3100 (thiophene C-H)	N/A	Compliant

Key Findings :

• Lipophilicity : The target’s 2-chlorophenyl group likely confers higher logP compared to ’s thiophene, aligning with ’s nitrophenyl compound (logP ~2.5–3.0) .
• Hydrogen Bonding : ’s triazole-thione forms extensive N–H···S bonds, enhancing crystallinity and thermal stability. The target’s oxadiazole and pyrazole groups may similarly stabilize crystal packing .